Cas no 1596-19-6 (Phenol,2-cyclopentyl-6-methyl-)

• Product Name: Phenol,2-cyclopentyl-6-methyl-
• CAS No: 1596-19-6
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 184831
• PubChem ID: 74135
• Update Time: 2025-04-19

Phenol,2-cyclopentyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-cyclopentyl-6-methyl-
• 2-cyclopentyl-6-methylphenol
• 6-cyclopentyl-o-cresol
• DTXSID40166694
• SCHEMBL466853
• DYQPZDLXQPYGSU-UHFFFAOYSA-N
• EINECS 216-479-6
• NS00025198
• 1596-19-6

• Inchi： 1S/C12H16O/c1-9-5-4-8-11(12(9)13)10-6-2-3-7-10/h4-5,8,10,13H,2-3,6-7H2,1H3
• InChI Key： DYQPZDLXQPYGSU-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC=CC=1C1CCCC1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.051
• Boiling Point: 232.1°Cat760mmHg
• Flash Point: 103.1°C
• Refractive Index: 1.56
• PSA: 20.23